Formamidine, 1,1'-dithiodi-, dihydrochloride

Specification

• CAS No.: 14807-75-1
• Molecular Formula: C2H8Cl2N4S2
• Molecular Weight: 223.2 g/mol
• IUPAC Name: [amino-[[amino(azaniumylidene)methyl]disulfanyl]methylidene]azanium dichloride
• Standard InChI: InChI=1S/C2H6N4S2.2ClH/c3-1(4)7-8-2(5)6;;/h(H3,3,4)(H3,5,6);2*1H
• Standard InChI Key: BFJQSCVWXZOXGK-UHFFFAOYSA-N
• Canonical SMILES: C(=[NH2+])(N)SSC(=[NH2+])N.[Cl-].[Cl-]

Introduction

Chemical Identity and Structure

Formamidine disulfide dihydrochloride is an organosulfur compound characterized by its disulfide linkage between two formamidine groups, with two hydrochloride counterions. The compound's structure incorporates a central disulfide bond (S-S) that connects two carbamimidoyl groups, creating a symmetrical molecule with significant functionality.

Chemical Identifiers

Table 1 presents the primary chemical identifiers for formamidine disulfide dihydrochloride:

Parameter	Value
CAS Number	14807-75-1
Molecular Formula	C₂H₈Cl₂N₄S₂
Molecular Weight	223.13 g/mol
IUPAC Name	Carbamimidoylsulfanyl carbamimidothioate;dihydrochloride
Alternative IUPAC Name	(Azaniumylmethanimidoyl)disulfanylmethanaminium dichloride
InChI Key	BFJQSCVWXZOXGK-UHFFFAOYSA-N
SMILES Notation	[Cl-].[Cl-].[NH3+]C(=N)SSC([NH3+])=N
PubChem CID	24802135

The compound is known by several synonyms in scientific literature, including dithiourea dihydrochloride, formamdine disulfide dihydrochloride, dithiodiformamide dihydrochloride, guanyl disulfide dihydrochloride, and thioperoxydicarbonimidic diamide dihydrochloride.

Physical Properties

Formamidine disulfide dihydrochloride typically appears as a white to light yellow crystalline powder. Its comprehensive physical properties are crucial for handling, storage, and application in various chemical processes.

Physical Characteristics

Table 2 summarizes the key physical properties of formamidine disulfide dihydrochloride:

Property	Value
Physical State	White to light yellow powder or crystals
Melting Point	175-180°C
Boiling Point	287.1°C at 760 mmHg
Density	1.86 g/cm³
Flash Point	127.4°C
Solubility	Soluble in water
Hygroscopicity	Hygroscopic (absorbs moisture from air)

Synthesis Methods

Several synthetic routes exist for the preparation of formamidine disulfide dihydrochloride, with electrochemical oxidation of thiourea being among the most common methods.

Electrochemical Synthesis

Formamidine disulfide is frequently produced as an intermediate or product during the electrochemical oxidation of thiourea (TU, NH₂CSNH₂) on gold and platinum electrodes. This process occurs at moderate potentials in diluted acidic thiourea solutions. The reaction involves the oxidation of thiourea to form the disulfide bond connecting two formamidine groups.

Chemical Synthesis

Alternative synthetic approaches include reactions starting from 1,2,3,4-thiatriazol-5-amine and benzoyl chloride, with reported yields of approximately 21%. This method provides an important route for laboratory-scale preparation of the compound for research purposes.

Applications in Chemical Research

Formamidine disulfide dihydrochloride demonstrates remarkable versatility across multiple research domains, with applications that leverage its unique chemical properties.

Analytical Chemistry

In analytical chemistry, formamidine disulfide dihydrochloride serves as a reagent in various analytical techniques, helping to detect and quantify specific compounds in complex mixtures. Its chemical structure makes it particularly useful for specific detection methods requiring sulfur-containing reagents.

Pharmaceutical Development

The compound is employed in the synthesis of active pharmaceutical ingredients (APIs), particularly in the development of drugs targeting neurological disorders. Its structural features allow for incorporation into pharmaceutically relevant molecules, contributing to drug discovery efforts.

Polymer Science

In polymer chemistry, formamidine disulfide dihydrochloride acts as a cross-linking agent, enhancing the mechanical properties and thermal stability of resulting materials. The disulfide bonds can create reversible cross-links that respond to environmental stimuli, enabling the development of smart materials.

Biochemical Research

Researchers utilize formamidine disulfide dihydrochloride in enzyme assays and protein studies, aiding in the understanding of biochemical pathways and enzyme functions. The compound's reactivity profile makes it valuable for studying specific sulfur-mediated biological processes.

Industrial Applications

Beyond research settings, formamidine disulfide dihydrochloride finds practical applications in several industrial sectors.

Agricultural Applications

The compound is applied in the formulation of agrochemicals, contributing to the development of effective pesticides and herbicides. It functions as an important intermediate in agricultural chemical synthesis, enhancing the efficacy of crop protection products.

Dyestuff Industry

Formamidine disulfide dihydrochloride serves as an intermediate in the synthesis of dyestuffs, contributing to color development and stability in commercial dye formulations. Its chemical properties enable the creation of specialized colorants for various applications.

Advanced Applications in Solar Cell Technology

One of the most promising recent applications of formamidine disulfide dihydrochloride is in perovskite solar cell technology, where it serves as a critical component for enhancing device performance.

Perovskite Solar Cell Enhancement

Formamidine disulfide dihydrochloride (FASCl) has emerged as a valuable additive in formamidinium lead iodide (FAPbI₃)-based perovskite solar cells. This application capitalizes on the FAS²⁺ ion's properties as a strong oxidant or electron scavenger.

In perovskite solar cells, primary intrinsic defects in FAPbI₃ (particularly iodine vacancies) induce strong electron localization, becoming deep traps and recombination centers upon photoexcitation. The substitution of the FAS²⁺ ion for the FA⁺ ion eliminates these localized electrons, effectively removing the deep traps that would otherwise reduce carrier lifetime.

Performance Improvements

The incorporation of FASCl induces the formation of intermediate phases with perovskite precursors, which effectively stabilize the black α-phase FAPbI₃ and retard the crystallization rate. This process leads to compact full-coverage perovskite layers with high crystallinity and large grain size. The resulting optimal unit devices exhibit remarkable power conversion efficiency (PCE) of 23.11%, stabilized power output (SPO) of 22.83%, low voltage deficit of 0.343 V, and notable fill factor of 83.4%.

Furthermore, perovskite solar modules incorporating formamidine disulfide dihydrochloride achieve PCE values of 20.75% (with a fill factor of 78.5%) and 17.44% for active areas of 23.27 and 59.33 cm², respectively. These devices also demonstrate excellent stability, retaining approximately 92.5% and 91.7% of initial efficiency after 1000 hours of either heating at 85°C or exposure to 50% relative humidity, respectively.

Electrochemical Behavior

The electrochemical properties of formamidine disulfide have been extensively studied, particularly in relation to metal surfaces and electrooxidation processes.

Electrooxidation Products

The electro-oxidation of formamidine disulfide on platinum electrodes produces several key products, including thiourea, formamidine sulfinic acid, cyanamide, and elemental sulfur. These transformations have been studied using combined techniques such as on-line high-performance liquid chromatography and cyclic voltammetry.

Catalytic Effects on Metal Surfaces

On gold electrodes, formamidine disulfide demonstrates a strong catalytic effect on gold dissolution reactions in acidic thiourea solutions. The adsorption behavior and reactivity of formamidine disulfide on gold surfaces have been characterized using various spectroscopic techniques, revealing important aspects of its surface chemistry.

Antimicrobial Applications

Formamidine disulfide derivatives have shown potential antimicrobial activity, expanding the compound's application into the biomedical field.

Antimicrobial Schiff Bases

Research has demonstrated that formamidine disulfide can be reacted with various aldehydes to yield corresponding formamidine disulfide Schiff bases with antimicrobial properties. These derivatives represent an important direction for developing new antimicrobial agents based on the formamidine disulfide scaffold.

Supplier	Product Purity	Available Quantities	Price Range (Approximate)
Thermo Scientific Alfa Aesar	97%	5g, 25g, 100g	€50.25 - €722.60
TCI America	98.0+%	5g, 25g	$41.48 - $120.48
Other suppliers	94-98+%	Various	Variable